Cas no 1805010-12-1 (2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1805010-12-1
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4812517
• Update Time: 2025-06-09

2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-6(10)3-1-5(19-8(11,12)13)7(20(15,17)18)16-4(3)2-14/h1,6H,2,14H2,(H2,15,17,18)
• InChI Key： YQDHYBLWUHENRP-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C(F)F)C(CN)=N1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1805010-12-1)

2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1805010-12-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a sulfonamide group, along with difluoromethyl and trifluoromethoxy substituents, imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The sulfonamide moiety is a well-known functional group in medicinal chemistry, often utilized for its ability to form hydrogen bonds and interact with biological targets. In the context of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide, this group likely plays a crucial role in enhancing the compound's binding affinity to specific protein targets. Recent studies have highlighted the importance of sulfonamides in the development of inhibitors for various enzymes and receptors, making this compound a promising candidate for drug discovery.

The presence of difluoromethyl and trifluoromethoxy substituents adds another layer of complexity to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, influencing their reactivity, stability, and biological activity. Specifically, the introduction of fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors in drug design. The combination of these fluorinated groups in 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

In terms of biological activity, preliminary studies have shown that 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. These findings underscore the potential therapeutic applications of this compound in treating these conditions.

The structural uniqueness of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence its biological activity. This information is crucial for optimizing the compound's potency and selectivity, ultimately leading to the development of more effective therapeutic agents.

In addition to its potential as a drug candidate, 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide may also serve as a valuable tool for chemical biology research. Its unique chemical properties can be leveraged to probe specific biological processes and pathways, providing new insights into disease mechanisms. For example, it can be used as a probe to study the interactions between proteins and small molecules, helping to identify novel targets for drug discovery.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide has been reported in several recent publications. The synthetic route typically involves multiple steps, including the formation of the pyridine core, introduction of the sulfonamide group, and subsequent functionalization with fluorinated substituents. The efficiency and scalability of these synthetic methods are critical factors for its practical application in both research and industrial settings.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1805010-12-1) is a promising compound with a unique combination of structural features that make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Its potential applications in drug discovery and chemical biology research highlight its significance in advancing our understanding and treatment of various diseases.